Cas no 898761-57-4 ( )
structure
Product Name:
CAS No:898761-57-4
MF:C13H15ClF2O
MW:260.707410097122
CID:994055
PubChem ID:24726776
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 7-Chloro-1-(3,4-difluorophenyl)-1-oxoheptane
- 7-chloro-1-(3,4-difluorophenyl)heptan-1-one
- 898761-57-4
- MFCD07700069
- MS-21255
- AKOS016022511
- DTXSID70645169
- 1-Heptanone, 7-chloro-1-(3,4-difluorophenyl)-
-
-
- MDL： MFCD07700069
- Inchi： 1S/C13H15ClF2O/c14-8-4-2-1-3-5-13(17)10-6-7-11(15)12(16)9-10/h6-7,9H,1-5,8H2
- InChI Key： LSSAYBFWEFYREX-UHFFFAOYSA-N
- SMILES： ClCCCCCCC(C1C=CC(=C(C=1)F)F)=O
Computed Properties
- Exact Mass: 260.07800
- Monoisotopic Mass: 260.0779491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.167±0.06 g/cm3(Predicted)
- Boiling Point: 353.2±32.0 °C(Predicted)
- PSA: 17.07000
- LogP: 4.33680
Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206922-1g |
7-chloro-1-(3,4-difluorophenyl)-1-oxoheptane |
898761-57-4 | 97% | 1g |
￡424.00 | 2022-03-01 | |
| Fluorochem | 206922-2g |
7-chloro-1-(3,4-difluorophenyl)-1-oxoheptane |
898761-57-4 | 97% | 2g |
￡672.00 | 2022-03-01 | |
| Fluorochem | 206922-5g |
7-chloro-1-(3,4-difluorophenyl)-1-oxoheptane |
898761-57-4 | 97% | 5g |
￡1447.00 | 2022-03-01 | |
| Key Organics Ltd | MS-21255-1G |
7-Chloro-1-(3,4-difluorophenyl)-1-oxoheptane |
898761-57-4 | >95% | 1g |
£468.00 | 2025-02-08 | |
| Key Organics Ltd | MS-21255-5G |
7-Chloro-1-(3,4-difluorophenyl)-1-oxoheptane |
898761-57-4 | >95% | 5g |
£1415.00 | 2025-02-08 | |
| A2B Chem LLC | AH91859-1g |
7-Chloro-1-(3,4-difluorophenyl)-1-oxoheptane |
898761-57-4 | 97% | 1g |
$516.00 | 2024-04-19 | |
| A2B Chem LLC | AH91859-2g |
7-Chloro-1-(3,4-difluorophenyl)-1-oxoheptane |
898761-57-4 | 97% | 2g |
$790.00 | 2024-04-19 | |
| A2B Chem LLC | AH91859-5g |
7-Chloro-1-(3,4-difluorophenyl)-1-oxoheptane |
898761-57-4 | 97% | 5g |
$1650.00 | 2024-04-19 |
Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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